1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine

• Molecular Formula: C13H17ClFN3
• Molecular Weight: 269.74 g/mol
• IUPAC Name: N-[(1-ethylpyrazol-4-yl)methyl]-1-(4-fluorophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C13H16FN3.ClH/c1-2-17-10-12(9-16-17)8-15-7-11-3-5-13(14)6-4-11;/h3-6,9-10,15H,2,7-8H2,1H3;1H
• InChI Key: BQDLMUVXCLFWGJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CNCC2=CC=C(C=C2)F.Cl

Description

1-(1-Ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine is a substituted methanamine derivative featuring a pyrazole ring substituted with an ethyl group at the 1-position and a 4-fluorobenzylamine moiety. This compound is of interest in medicinal chemistry due to its structural resemblance to bioactive molecules targeting receptors such as REV-ERBα or enzymes like GAT (γ-aminobutyric acid transporters) . Its synthesis typically involves reductive amination or nucleophilic substitution reactions, as observed in analogs (e.g., and ).

Preparation Methods

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrazole Ring: Starting with a suitable precursor, such as 1-ethyl-1H-pyrazole, the pyrazole ring is formed through cyclization reactions.

Introduction of the Fluorobenzyl Group: The fluorobenzyl group is introduced via nucleophilic substitution reactions, often using 4-fluorobenzyl chloride as the reagent.

Final Assembly: The final step involves coupling the pyrazole derivative with the fluorobenzylamine under appropriate conditions, such as using a base like sodium hydride in a polar aprotic solvent.

Industrial production methods may involve optimization of these steps to increase yield and purity, often employing continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorobenzyl moiety, using reagents like sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used, but typically include oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for targeting specific receptors or enzymes.

Biological Studies: It is used in biological assays to study its effects on cellular processes and pathways.

Materials Science: The compound is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Industrial Applications: It may be used as an intermediate in the synthesis of more complex molecules or as a reagent in various chemical processes.

Mechanism of Action

The mechanism of action of 1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between 1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine and its analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight (g/mol)	Key Functional Differences	References
1-(1-Ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine	1-Ethylpyrazole, 4-fluorobenzylamine	C₁₃H₁₆FN₃	233.29	Baseline compound; balanced lipophilicity (logP ~2.1) and moderate solubility in polar solvents.
N-(4-Fluorobenzyl)-1-(1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride	1-Methylpyrazole (5-position), hydrochloride salt	C₁₂H₁₄ClFN₃	269.71	Reduced steric bulk due to methyl vs. ethyl; hydrochloride salt improves aqueous solubility but may limit blood-brain barrier penetration.
N-Methyl-1-(1-phenyl-1H-pyrazol-4-yl)methanamine	Phenyl substituent on pyrazole, N-methylamine	C₁₁H₁₃N₃	187.24	Aromatic phenyl group increases rigidity and π-π stacking potential; lower molecular weight may enhance bioavailability.
1-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-N-(4-methoxybenzyl)methanamine	Difluoromethylpyrazole, 4-methoxybenzyl group	C₁₃H₁₆F₂N₃O	283.29	Difluoromethyl enhances metabolic stability; methoxy group introduces polarity, potentially reducing CNS activity.
N-(4-Fluorobenzyl)-1-(piperidin-4-yl)methanamine hydrochloride	Piperidin-4-yl group, hydrochloride salt	C₁₃H₁₈ClFN₂	264.75	Cyclic amine (piperidine) increases basicity and hydrogen-bonding capacity; hydrochloride salt improves solubility but alters pharmacokinetics.

Key Findings from Comparative Analysis:

Substituent Effects on Bioactivity :

• Ethyl vs. Methyl on Pyrazole : The ethyl group in the target compound provides greater lipophilicity compared to methyl analogs (e.g., N-(4-fluorobenzyl)-1-(1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride ), which may enhance membrane permeability but reduce solubility .
• Fluorine vs. Methoxy on Benzyl : The 4-fluorobenzyl group in the target compound offers a balance of electronegativity and hydrophobicity, whereas methoxy-substituted analogs (e.g., 1-[1-(difluoromethyl)-1H-pyrazol-3-yl]-N-(4-methoxybenzyl)methanamine ) prioritize polar interactions .

Synthetic Routes :

• The target compound’s synthesis likely follows reductive amination protocols similar to N-(4-fluorobenzyl)-1-(5-nitrothiophen-2-yl)methanamine (), where a primary amine reacts with a carbonyl-containing intermediate in the presence of NaBH₃CN or NaBH(OAc)₃ .

Pharmacological Implications: Pyrazole derivatives with cyclic amines (e.g., N-(4-fluorobenzyl)-1-(piperidin-4-yl)methanamine) exhibit enhanced binding to amine receptors, while non-cyclic analogs like the target compound may favor passive diffusion . Safety profiles vary: Ethyl-substituted pyrazoles (e.g., 1-(1-(3-methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine) show moderate acute toxicity (Category 4 oral toxicity), suggesting similar caution for the target compound .

Biological Activity

1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Chemical Structure and Synthesis

The compound features a pyrazole ring and a fluorobenzyl moiety, which contribute to its biological activity. The synthesis typically involves the reaction of 4-fluorobenzylamine with 1-ethyl-1H-pyrazole-4-carbaldehyde under controlled conditions. The yield and purity are crucial for further biological evaluations.

Biological Activity

The biological activity of 1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine has been assessed in various studies, highlighting its potential as an antibacterial and antiparasitic agent.

Antibacterial Activity

Research indicates that compounds with pyrazole structures exhibit significant antibacterial properties. For instance, derivatives similar to 1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine have shown effectiveness against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Antiparasitic Activity

Studies have demonstrated that pyrazole derivatives can inhibit the growth of Plasmodium species, the causative agents of malaria. The compound's efficacy was evaluated in vitro against asexual blood stages of Plasmodium falciparum, showing promising results with low EC50 values (effective concentration for 50% inhibition).

Case Studies

Several case studies have documented the biological effects of related pyrazole compounds:

• Case Study 1 : A derivative exhibited an EC50 value of 0.064 μM against P. falciparum, indicating potent antiparasitic activity. The structural modifications were crucial for enhancing metabolic stability and solubility, which are important for therapeutic applications .
• Case Study 2 : Another study reported that introducing polar groups improved aqueous solubility while maintaining antibacterial activity, suggesting a balance between lipophilicity and hydrophilicity is essential for drug design .

Data Table: Biological Activity Summary

Compound Name	Activity Type	EC50 (μM)	Reference
1-(1-ethyl-1H-pyrazol-4-yl)-N-(4-fluorobenzyl)methanamine	Antibacterial	TBD
Pyrazole Derivative A	Antiparasitic	0.064
Pyrazole Derivative B	Antibacterial	TBD

The proposed mechanisms for the biological activities of pyrazole derivatives include:

• Inhibition of Enzymatic Activity : Many pyrazole compounds inhibit key enzymes involved in bacterial metabolism.
• Disruption of Cellular Processes : The interaction with cellular targets can lead to apoptosis or cell lysis in pathogenic organisms.